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Compound of Interest

Compound Name: Tetraethylammonium acetate

Cat. No.: B072576

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylammonium acetate, a quaternary ammonium salt, is a compound of significant
interest in various scientific domains. It serves as a versatile electrolyte, a phase-transfer
catalyst, and a reagent in organic synthesis.[1] Its properties, particularly in its hydrated form,
make it a valuable component in electrochemical studies and in the formulation of ionic liquids.
[1] This guide provides a comprehensive overview of the core physicochemical properties of
Tetraethylammonium acetate, offering quantitative data, detailed experimental protocols, and
a logical workflow for its characterization. This document is intended to be a key resource for
professionals in research, drug development, and materials science.

Core Physicochemical Properties

The physicochemical properties of Tetraethylammonium acetate are summarized in the table
below. It is crucial to distinguish between the anhydrous and tetrahydrate forms, as the
presence of water molecules significantly influences properties such as molecular weight and
melting point.
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Anhydrous

Tetraethylammonium

Property Tetraethylammonium
Acetate Tetrahydrate
Acetate
Molecular Formula C10H23NO2[2] C10H23NOz2 - 4H20[1]
Molecular Weight 189.30 g/mol [2] 261.36 g/mol [1]
) ] ] White to pale yellow crystalline
Appearance White crystalline solid[3]
powder[1]
] ] Not available (likely
Melting Point 42-46 °C[4]
decomposes)
- , Not available (likely _
Boiling Point Not applicable
decomposes)
Solubility Data not readily available Soluble in water (100 mg/mL)
Not applicable (salt of a strong ]
pKa ] Not applicable
base and weak acid)
CAS Number 1185-59-7[2] 67533-12-4[1]

Experimental Protocols

Detailed experimental protocols for the characterization of Tetraethylammonium acetate are

provided below. These methodologies are based on standard analytical techniques for

quaternary ammonium salts and ionic liquids.

Synthesis of Tetraethylammonium Acetate

A common method for the synthesis of tetraethylammonium salts is through the reaction of a

trialkylamine with an alkyl halide, followed by an anion exchange.[5]

o Materials: Triethylamine, Ethyl acetate, a suitable solvent (e.g., acetonitrile), and an anion

exchange resin (acetate form).

e Procedure:
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React triethylamine with an excess of ethyl iodide in acetonitrile to form
tetraethylammonium iodide. The reaction is typically carried out at room temperature with
stirring for several hours.

Monitor the reaction progress using a suitable technique, such as thin-layer
chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure to obtain the
crude tetraethylammonium iodide.

Dissolve the crude product in water and pass it through an anion exchange column
charged with acetate ions.

Collect the eluent containing Tetraethylammonium acetate.

Remove the water by lyophilization or evaporation under reduced pressure to obtain the
final product. The hydration state can be controlled by the drying process.

Melting Point Determination

The melting point is a critical indicator of purity. For hygroscopic substances like

Tetraethylammonium acetate tetrahydrate, care must be taken to prevent water absorption

during the measurement.[6]

o Apparatus: Capillary melting point apparatus.

e Procedure:

[e]

o

o

[¢]

Ensure the Tetraethylammonium acetate sample is finely powdered.

Quickly pack the dry sample into a capillary tube to a height of 2-3 mm. For the
hygroscopic tetrahydrate, it is advisable to seal the open end of the capillary tube.[6]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a controlled rate. A slower heating rate (e.g., 1-2 °C per minute) near
the expected melting point will yield a more accurate reading.
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o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes liquid. This range represents the melting point.

Solubility Determination

The solubility of Tetraethylammonium acetate can be determined in various solvents to
understand its behavior in different media.

o Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker or bath.
e Procedure (for a given solvent):

o Prepare a series of saturated solutions by adding an excess amount of
Tetraethylammonium acetate to a known volume of the solvent in separate flasks.

o Equilibrate the flasks at a constant temperature using a shaker or bath for a sufficient
period (e.g., 24 hours) to ensure saturation.

o After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles
are transferred.

o Determine the concentration of Tetraethylammonium acetate in the aliquot. This can be
done by evaporating the solvent and weighing the residue, or by a suitable analytical
technique such as titration or spectroscopy.

o Express the solubility as the mass of solute per volume or mass of solvent (e.g., g/100 mL
or g/100 g).

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)

TGA is used to evaluate the thermal stability of a compound by measuring its mass change as
a function of temperature.[7]

o Apparatus: Thermogravimetric Analyzer (TGA).[8]
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e Procedure:

o Accurately weigh a small amount of the Tetraethylammonium acetate sample (typically
5-10 mg) into a TGA pan.[9]

o Place the pan in the TGA furnace.

o Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate (e.g., 10 °C/min).[10]

o Record the mass of the sample as a function of temperature.

o The resulting TGA curve will show the temperatures at which mass loss occurs, indicating
decomposition or dehydration. The onset temperature of decomposition is a key measure
of thermal stability.

Physicochemical Characterization Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of
a chemical compound like Tetraethylammonium acetate.
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Caption: Workflow for the physicochemical characterization of Tetraethylammonium acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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